Cas no 2228585-68-8 (ethyl 4-(hydroxyamino)methylpiperidine-1-carboxylate)

• Product Name: ethyl 4-(hydroxyamino)methylpiperidine-1-carboxylate
• CAS No: 2228585-68-8
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• CID: 6162675
• PubChem ID: 165653049
• Update Time: 2025-06-12

ethyl 4-(hydroxyamino)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(hydroxyamino)methylpiperidine-1-carboxylate
• EN300-1733307
• ethyl 4-[(hydroxyamino)methyl]piperidine-1-carboxylate
• 2228585-68-8

• Inchi： 1S/C9H18N2O3/c1-2-14-9(12)11-5-3-8(4-6-11)7-10-13/h8,10,13H,2-7H2,1H3
• InChI Key： JGSHCOSGJGCIJV-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(CNO)CC1)=O

Computed Properties

• Exact Mass: 202.13174244g/mol
• Monoisotopic Mass: 202.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.8Ų

Additional information on ethyl 4-(hydroxyamino)methylpiperidine-1-carboxylate

Professional Introduction to Ethyl 4-(hydroxyamino)methylpiperidine-1-carboxylate (CAS No. 2228585-68-8)

Ethyl 4-(hydroxyamino)methylpiperidine-1-carboxylate, a compound with the chemical identifier CAS No. 2228585-68-8, represents a significant advancement in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of ethyl 4-(hydroxyamino)methylpiperidine-1-carboxylate incorporates a piperidine ring, which is a common motif in many bioactive molecules, enhancing its pharmacological relevance.

The piperidine moiety is particularly noteworthy as it is frequently employed in the design of drugs targeting central nervous system disorders, cardiovascular diseases, and infections. The presence of both hydroxyl and amino functional groups in the molecule suggests a high degree of reactivity, making it a versatile intermediate in synthetic chemistry. This reactivity is harnessed in various synthetic pathways to develop more complex and pharmacologically active derivatives.

Recent studies have highlighted the importance of piperidine derivatives in the development of novel therapeutic agents. For instance, modifications of the piperidine ring have led to the discovery of compounds with enhanced binding affinity and selectivity for specific biological targets. The hydroxymethyl group in ethyl 4-(hydroxyamino)methylpiperidine-1-carboxylate provides a site for further functionalization, enabling the synthesis of molecules with tailored pharmacokinetic properties.

In the context of drug discovery, ethyl 4-(hydroxyamino)methylpiperidine-1-carboxylate serves as a valuable building block for medicinal chemists. Its structural features allow for the exploration of diverse chemical space, facilitating the identification of lead compounds with therapeutic potential. The compound’s ability to undergo various chemical transformations makes it an indispensable tool in the synthesis of novel pharmaceuticals.

The hydroxylamino group present in this compound is particularly interesting from a biochemical perspective. It can participate in hydrogen bonding interactions, which are crucial for molecule-receptor binding affinity. This feature has been exploited in the design of inhibitors targeting enzymes and receptors involved in disease pathways. The versatility of this functional group allows for fine-tuning of pharmacological properties, making it a key element in drug design strategies.

Advances in computational chemistry have further enhanced the utility of ethyl 4-(hydroxyamino)methylpiperidine-1-carboxylate. Molecular modeling studies have demonstrated its potential as a scaffold for developing drugs with improved solubility and metabolic stability. These studies leverage cutting-edge computational techniques to predict the behavior of molecules in biological systems, thereby accelerating the drug discovery process.

The synthesis of ethyl 4-(hydroxyamino)methylpiperidine-1-carboxylate involves multi-step organic reactions that showcase modern synthetic methodologies. Techniques such as nucleophilic substitution and condensation reactions are employed to construct the desired molecular framework. The precision required in these reactions underscores the compound’s complexity and highlights its significance in synthetic organic chemistry.

In conclusion, ethyl 4-(hydroxyamino)methylpiperidine-1-carboxylate (CAS No. 2228585-68-8) stands as a testament to the ingenuity of pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable asset in drug development efforts. As research continues to uncover new applications for this compound, its role in advancing therapeutic interventions is poised to expand significantly.